Cas no 1542518-91-1 (2-Chloro-5-methyl-4-propoxypyrimidine)

• Product Name: 2-Chloro-5-methyl-4-propoxypyrimidine
• CAS No: 1542518-91-1
• MF: C₈H₁₁ClN₂O
• MW: 186.638740777969
• CID: 5693170
• PubChem ID: 79076637
• Update Time: 2025-07-16

2-Chloro-5-methyl-4-propoxypyrimidine Chemical and Physical Properties

Names and Identifiers

• 2-CHLORO-5-METHYL-4-PROPOXYPYRIMIDINE
• AKOS017627067
• EN300-1178868
• SCHEMBL19675768
• 1542518-91-1
• Pyrimidine, 2-chloro-5-methyl-4-propoxy-
• 2-Chloro-5-methyl-4-propoxypyrimidine

• Inchi： 1S/C8H11ClN2O/c1-3-4-12-7-6(2)5-10-8(9)11-7/h5H,3-4H2,1-2H3
• InChI Key： RPGHXFJHDUFIDA-UHFFFAOYSA-N
• SMILES： ClC1=NC=C(C)C(=N1)OCCC

Computed Properties

• Exact Mass: 186.0559907g/mol
• Monoisotopic Mass: 186.0559907g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 35Ų

Experimental Properties

• Density: 1.158±0.06 g/cm3(Predicted)
• Boiling Point: 301.9±22.0 °C(Predicted)
• pka: 0.61±0.29(Predicted)

Additional information on 2-Chloro-5-methyl-4-propoxypyrimidine

Professional Introduction to 2-Chloro-5-methyl-4-propoxypyrimidine (CAS No. 1542518-91-1)

2-Chloro-5-methyl-4-propoxypyrimidine, identified by its Chemical Abstracts Service (CAS) number 1542518-91-1, is a significant intermediate in the field of pharmaceutical and agrochemical research. This compound belongs to the pyrimidine class, a heterocyclic aromatic organic compound that serves as a fundamental structural motif in numerous biologically active molecules. The presence of chloro, methyl, and propoxy substituents on the pyrimidine ring endows it with unique chemical properties, making it a valuable building block for synthesizing more complex derivatives.

The pyrimidine core of this molecule is particularly noteworthy due to its prevalence in nucleic acids and various pharmacologically relevant compounds. Pyrimidines are essential components of DNA and RNA, and their derivatives have been extensively explored for their therapeutic potential. In recent years, there has been a surge in research focused on developing novel pyrimidine-based inhibitors for cancer, infectious diseases, and inflammatory disorders. The structural flexibility of the pyrimidine scaffold allows for modifications that can enhance binding affinity, metabolic stability, and overall pharmacological efficacy.

2-Chloro-5-methyl-4-propoxypyrimidine is particularly interesting because its substituents—the chloro group at the 2-position, the methyl group at the 5-position, and the propoxy group at the 4-position—provide multiple sites for further functionalization. This makes it an ideal candidate for constructing more intricate molecular architectures. For instance, the chloro group can be readily displaced by amines or other nucleophiles through nucleophilic aromatic substitution (SNAr), while the propoxy moiety can undergo hydrolysis or oxidation to introduce additional functional groups.

In the realm of pharmaceutical innovation, 2-Chloro-5-methyl-4-propoxypyrimidine has been utilized in the synthesis of kinase inhibitors, which are crucial in targeted cancer therapies. Kinases play a pivotal role in cell signaling pathways, and their dysregulation is often associated with tumor growth and progression. By designing pyrimidine derivatives that selectively inhibit specific kinases, researchers aim to develop treatments with improved selectivity and reduced side effects. The propoxy group in this compound can be strategically modified to optimize interactions with the active site of a kinase enzyme, thereby enhancing its inhibitory potency.

Recent advancements in medicinal chemistry have highlighted the importance of pyrimidine-based scaffolds in drug discovery. For example, studies have demonstrated that modifications at the 2-, 5-, and 4-positions of pyrimidines can significantly influence their biological activity. The chloro substituent not only serves as a handle for further derivatization but also contributes to electronic effects that can modulate binding interactions. Similarly, the propoxy group can introduce steric hindrance or hydrogen bonding capabilities, depending on its orientation relative to other functional groups.

The agrochemical industry has also benefited from the versatility of 2-Chloro-5-methyl-4-propoxypyrimidine. Pyrimidine derivatives are known for their herbicidal, fungicidal, and insecticidal properties. By incorporating specific substituents like chloro and propoxy, chemists can fine-tune the activity spectrum of these compounds against various pests or weeds while maintaining environmental safety. This approach aligns with the growing demand for sustainable agricultural practices that minimize ecological impact.

From a synthetic chemistry perspective, 2-Chloro-5-methyl-4-propoxypyrimidine offers a versatile platform for exploring novel reaction pathways. The presence of multiple reactive sites allows for diverse synthetic strategies, including cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are widely used in constructing biaryl systems. Additionally, palladium-catalyzed reactions can be employed to introduce aryl or vinyl groups at strategic positions within the pyrimidine ring.

In conclusion,2-Chloro-5-methyl-4-propoxypyrimidine (CAS No. 1542518-91-1) is a multifaceted compound with broad applications in pharmaceuticals and agrochemicals. Its unique structural features—chloro, methyl, and propoxy substituents—make it an invaluable intermediate for designing novel bioactive molecules. As research continues to uncover new therapeutic targets and sustainable agricultural solutions,pyrimidine-based compounds like this one will undoubtedly play a pivotal role in addressing global health and environmental challenges.